Cas no 1806854-26-1 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid)

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid is a versatile pyridine derivative with a functionalized structure that lends itself to applications in pharmaceutical and agrochemical synthesis. The presence of an aminomethyl group, a cyano substituent, and a difluoromethyl moiety on the pyridine ring enhances its reactivity, making it a valuable intermediate for the development of bioactive compounds. The carboxylic acid group further allows for derivatization or conjugation, broadening its utility in medicinal chemistry. Its unique combination of electron-withdrawing and electron-donating groups contributes to its potential in designing novel inhibitors or ligands, particularly in targeted drug discovery and crop protection research.
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid structure
1806854-26-1 structure
Product Name:2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid
CAS No:1806854-26-1
MF:C9H7F2N3O2
MW:227.167588472366
CID:4878942
Update Time:2025-05-26

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid
    • Inchi: 1S/C9H7F2N3O2/c10-8(11)6-1-4(9(15)16)5(2-12)7(3-13)14-6/h1,8H,3,13H2,(H,15,16)
    • InChI Key: BVEASOYFBBFVRD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)O)=C(C#N)C(CN)=N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 315
  • XLogP3: -2.6
  • Topological Polar Surface Area: 100

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038886-250mg
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid
1806854-26-1 95%
250mg
$950.60 2022-03-31
Alichem
A029038886-500mg
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid
1806854-26-1 95%
500mg
$1,786.10 2022-03-31
Alichem
A029038886-1g
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid
1806854-26-1 95%
1g
$3,068.70 2022-03-31

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid Related Literature

Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806854-26-1)

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806854-26-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid is characterized by a pyridine ring substituted with an aminomethyl group at the 2-position, a cyano group at the 3-position, and a difluoromethyl group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid has also shown promise in antiviral research. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza virus and herpes simplex virus. The antiviral activity is thought to be mediated through the modulation of viral entry and replication processes.

The pharmacokinetic profile of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid has been extensively studied to understand its behavior in biological systems. In vitro assays have shown that this compound exhibits good solubility and stability under physiological conditions. Furthermore, animal studies have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral therapeutic agent.

The safety profile of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments in animal models have revealed that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, further safety evaluations are necessary to ensure its long-term safety in humans.

In conclusion, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806854-26-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its eventual use in treating various diseases.

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